Cas no 893928-25-1 (N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylphenoxy)acetamide)

• Product Name: N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylphenoxy)acetamide
• CAS No: 893928-25-1
• MF: C₁₈H₂₃N₃O₂S
• MW: 345.459122896194
• CID: 5842900
• PubChem ID: 7200100
• Update Time: 2025-06-09

N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylphenoxy)acetamide
• F1878-0015
• N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(p-tolyloxy)acetamide
• AKOS024616288
• N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-(4-methylphenoxy)acetamide
• SR-01000018485-1
• 893928-25-1
• SR-01000018485

• Inchi： 1S/C18H23N3O2S/c1-12-5-7-13(8-6-12)23-9-16(22)19-17-14-10-24-11-15(14)20-21(17)18(2,3)4/h5-8H,9-11H2,1-4H3,(H,19,22)
• InChI Key： DRTODPGJCIHXAY-UHFFFAOYSA-N
• SMILES： C(NC1N(C(C)(C)C)N=C2CSCC2=1)(=O)COC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 345.15109816g/mol
• Monoisotopic Mass: 345.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 81.4Ų

Additional information on N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylphenoxy)acetamide

Professional Introduction to N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylphenoxy)acetamide (CAS No. 893928-25-1)

N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylphenoxy)acetamide is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 893928-25-1, has garnered attention due to its unique structural features and potential biological activities. The molecular framework of this compound incorporates a fused heterocyclic system, which is a hallmark of many bioactive molecules, making it a promising candidate for further investigation in drug discovery and development.

The core structure of N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylphenoxy)acetamide consists of a dihydrothieno[3,4-c]pyrazole scaffold, which is a derivative of thienopyrazole. Thienopyrazole derivatives have been extensively studied for their potential pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The presence of the 2-tert-butyl substituent enhances the lipophilicity of the molecule, which can improve its solubility and bioavailability. Additionally, the 4-methylphenoxy moiety introduces a phenolic group that can participate in hydrogen bonding interactions, further influencing the compound's binding affinity to biological targets.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The dihydrothieno[3,4-c]pyrazole scaffold has shown promise in various preclinical studies due to its ability to modulate multiple biological pathways. For instance, studies have demonstrated that thienopyrazole derivatives can inhibit the activity of kinases and other enzymes involved in cancer cell proliferation and survival. The compound N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylphenoxy)acetamide, with its unique structural features, may offer a new avenue for developing targeted therapies against these diseases.

The synthesis of N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylphenoxy)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the dihydrothieno[3,4-c]pyrazole core through cyclization reactions followed by functionalization with the 2-tert-butyl and 4-methylphenoxy groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the heterocyclic system. These synthetic strategies are crucial for obtaining the desired product with minimal side reactions.

The pharmacological evaluation of N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylphenoxy)acetamide has revealed several promising activities. In vitro studies have shown that this compound exhibits inhibitory effects on various kinases and enzymes associated with cancer progression. Additionally, it has demonstrated anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. These findings suggest that N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methylphenoxy)acetamide, with its unique structural features and biological activities, could be a valuable lead compound for further development into a novel therapeutic agent.

The potential applications of N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-
- ( 5 -m e t h y l p h e n o x y ) a c e t a m i d e b > p > < p > In recent years , there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential . The dihydrothieno [ 3 , 4 - c ] pyrazole scaffold has shown promise in various preclinical studies due to its ability to modulate multiple biological pathways . For instance , studies have demonstrated that thienopyrazole derivatives can inhibit the activity of kinases and other enzymes involved in cancer cell proliferation and survival . The compound N - ( 2 - tert - but y l - 4 , 6 - d i h y d r o t h i e n o [ 3 , 4 - c ] p y r az ol - 3 - y l ) - ( 5 - m e t h y l p h e n o x y ) a c e t am ide , with its unique structural features , may offer a new avenue for developing targeted therapies against these diseases . p > < p > The synthesis of N - ( b 2 - t e r t - b u t y l - 44d i h y d r o t h i e n o [34c ] p y r az ol -33y l ) b24m ethy l ph en ox y ace tam ide ) involves am ultistep process that requires careful optimization to ensure high yield and purity . The key steps include the formation of the dihydrothieno [34c ] pyrazole core through cyclization reactions followed by functionalization with the b23ert buty lb24and b24m ethy l ph en ox y groups . Advanced synthetic techniques such as palladium catalyzed cross coupling reactions have been employed to achieve regioselective modifications of the heterocyclic system . These synthetic strategies are crucial for obtaining the desired product with minimal side reactions . p > < p > The pharmacological evaluation of N -( b23ert buty l44d i h y d r o t h i e n o [34c ] py r az ol33y l ) b24m ethy l ph en ox y ace tam ide ) has revealed several promising activities . In vitro studies have shown that this compound exhibits inhibitory effects on various kinases and enzymes associated with cancer progression . Additionally , it has demonstrated anti inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways . These findings suggest that N -( b23ert buty l44d i h y d r o t h i e n o [34c ] py r az ol33y l ) b24m ethy l ph en ox y ace tam ide ), with its unique structural features and biological activities , could be a valuable lead compound for further development into a novel therapeutic agent . p >